Cas no 2679808-91-2 (benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate)
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
- 2679808-91-2
- EN300-28288980
-
- Inchi: 1S/C16H23NO4/c18-8-6-14-10-17(11-15(14)7-9-19)16(20)21-12-13-4-2-1-3-5-13/h1-5,14-15,18-19H,6-12H2/t14-,15+
- InChI Key: DZVUUPKKVIYXRK-GASCZTMLSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1C[C@@H](CCO)[C@@H](CCO)C1)=O
Computed Properties
- Exact Mass: 293.16270821g/mol
- Monoisotopic Mass: 293.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70Ų
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28288980-0.05g |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate |
2679808-91-2 | 95.0% | 0.05g |
$1080.0 | 2025-03-19 | |
| Enamine | EN300-28288980-0.1g |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate |
2679808-91-2 | 95.0% | 0.1g |
$1131.0 | 2025-03-19 | |
| Enamine | EN300-28288980-0.25g |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate |
2679808-91-2 | 95.0% | 0.25g |
$1183.0 | 2025-03-19 | |
| Enamine | EN300-28288980-0.5g |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate |
2679808-91-2 | 95.0% | 0.5g |
$1234.0 | 2025-03-19 | |
| Enamine | EN300-28288980-1.0g |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate |
2679808-91-2 | 95.0% | 1.0g |
$1286.0 | 2025-03-19 | |
| Enamine | EN300-28288980-2.5g |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate |
2679808-91-2 | 95.0% | 2.5g |
$2520.0 | 2025-03-19 | |
| Enamine | EN300-28288980-5.0g |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate |
2679808-91-2 | 95.0% | 5.0g |
$3728.0 | 2025-03-19 | |
| Enamine | EN300-28288980-10.0g |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate |
2679808-91-2 | 95.0% | 10.0g |
$5528.0 | 2025-03-19 | |
| Enamine | EN300-28288980-1g |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate |
2679808-91-2 | 1g |
$1286.0 | 2023-09-08 | ||
| Enamine | EN300-28288980-5g |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate |
2679808-91-2 | 5g |
$3728.0 | 2023-09-08 |
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate
Introduction to benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 2679808-91-2)
benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 2679808-91-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring with two hydroxyethyl substituents and a benzyl ester group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.
The chiral nature of benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate is a critical factor in its biological activity and pharmacological properties. Chiral compounds often exhibit distinct enantiomeric effects, where one enantiomer may be more potent or have different pharmacokinetic properties compared to the other. This characteristic makes the compound valuable for studying enantioselective drug interactions and for developing more effective and safer medications.
Recent research has focused on the synthesis and characterization of benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate. Advanced synthetic methods have been developed to produce this compound with high enantiomeric purity, ensuring its suitability for pharmaceutical applications. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve this goal. The use of these methods not only enhances the efficiency of the synthesis but also reduces the potential for impurities that could affect the compound's performance.
In terms of biological activity, benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate has shown promising results in preclinical studies. It has been investigated for its potential as a modulator of various receptors and enzymes involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further development in this area.
The pharmacokinetic properties of benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate have also been studied extensively. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the drug can effectively reach its target site and maintain therapeutic concentrations over an extended period.
Clinical trials are currently underway to evaluate the safety and efficacy of benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and support further investigation in larger clinical trials.
In addition to its potential therapeutic applications, benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate is also being explored for its use as a tool compound in academic research. Its unique structural features make it an ideal candidate for studying protein-ligand interactions and for developing structure-activity relationship (SAR) studies. These investigations can provide valuable insights into the mechanisms of action of similar compounds and guide the design of more effective drugs.
The environmental impact of pharmaceutical compounds is an increasingly important consideration in drug development. Studies on the biodegradability and environmental fate of benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate have shown that it is relatively stable under normal environmental conditions but can be degraded by microbial processes under specific conditions. This information is crucial for assessing the potential environmental risks associated with the compound's use.
In conclusion, benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 2679808-91-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral nature, and favorable biological properties make it a valuable candidate for further development. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.
2679808-91-2 (benzyl (3R,4S)-3,4-bis(2-hydroxyethyl)pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)